Cas no 2171549-41-8 (methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate
• CAS No: 2171549-41-8
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 5908406
• PubChem ID: 165522872
• Update Time: 2025-06-12

methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate
• EN300-1281394
• 2171549-41-8

• Inchi： 1S/C8H14N2O4/c1-14-8(13)6(11)4-10-3-2-5(10)7(9)12/h5-6,11H,2-4H2,1H3,(H2,9,12)
• InChI Key： MVXFRRGRFUCUFJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CN1CCC1C(N)=O

Computed Properties

• Exact Mass: 202.09535693g/mol
• Monoisotopic Mass: 202.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 92.9Ų

Additional information on methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate

Methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate (CAS No. 2171549-41-8): A Comprehensive Overview

Methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate, a compound with the chemical identifier CAS No. 2171549-41-8, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research. The presence of both carbamoyl and azetidinyl functional groups makes it a versatile scaffold for medicinal chemists exploring innovative drug design strategies.

The molecular formula of methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate is C₉H₁₃N₂O₄, reflecting its complex composition. This structure incorporates a hydroxypropanoate moiety linked to an azetidinone ring, which is further modified by a carbamoyl group at the second position. Such structural features are often exploited in the design of bioactive molecules due to their ability to interact with biological targets in specific ways.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing azetidine scaffolds. Azetidines are five-membered nitrogen-containing rings that serve as privileged structures in drug discovery. They are known for their ability to mimic natural amino acid residues and exhibit favorable pharmacokinetic properties. The incorporation of a carbamoyl group into the azetidine ring enhances the compound's potential as a pharmacophore, enabling interactions with various biological receptors and enzymes.

The synthesis of methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate involves multi-step organic transformations, including cyclization, condensation, and functional group modifications. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have played crucial roles in streamlining the synthetic process.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The carbamoyl and hydroxyl groups provide multiple sites for hydrogen bonding and electrostatic interactions with target enzymes. This has led to investigations into its efficacy as an inhibitor for various therapeutic targets, including proteases and kinases. Preliminary studies have shown promising results in vitro, suggesting that further exploration could yield novel drug candidates.

The role of computational chemistry in understanding the biological activity of methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify key interaction points with biological targets. These simulations have provided valuable insights into how the compound might behave within a cellular environment, guiding experimental efforts towards optimizing its pharmacological properties.

Moreover, the compound's potential as a building block for more complex molecules has been recognized by synthetic chemists. Its versatile structure allows for further derivatization, enabling the creation of libraries of analogs with tailored biological activities. This approach is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The impact of this research extends beyond academic curiosity; it holds promise for addressing unmet medical needs. By leveraging the unique structural features of methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate, scientists aim to develop treatments for a range of diseases, from infectious disorders to chronic conditions. The compound's potential as a scaffold for drug discovery underscores its importance in modern medicinal chemistry.

In conclusion, methyl 3-(2-carbamoylazetidin-1-yl)-2-hydroxypropanoate (CAS No. 2171549-41-8) represents a significant advancement in pharmaceutical research. Its complex molecular architecture and functional groups make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.